2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid

• IUPAC Name: 2-(2-cyclopropyl-6-fluorobenzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C12H11FN2O2/c13-8-3-4-9-10(5-8)15(6-11(16)17)12(14-9)7-1-2-7/h3-5,7H,1-2,6H2,(H,16,17)
• InChI Key: BWPUICMQPAKWEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(N2CC(=O)O)C=C(C=C3)F
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol

Description

2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid is a chemical compound that can be used for pharmaceutical testing. It is available for purchase from various suppliers.

Scientific Research Applications

Chemical Synthesis and Modification

Aryl-substituted benzothiazoles, like 2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid, are effective fluorophores used in activating additives for scintillators. Their cyclometallation in acetic acid medium leads to the formation of complexes with bridging acetate ligands, which significantly modifies their optical properties. This is crucial in the field of materials science and photonics (Katlenok & Balashev, 2012).

Photophysical Properties

The study of photophysical properties is another application. For instance, the synthesis of methyl 6-aryl-5-(1H-benzimidazol-2-yl)-2-methylnicotinates, involving a reaction in refluxing acetic acid, showcases the process of forming new chemical structures with potential utility in photochemistry and material sciences (Dzvinchuk & Lozinskii, 2009).

Molecular Structure Analysis

Detailed molecular structure analysis is a significant application. For example, the crystal structure of febuxostat–acetic acid, which contains a molecule similar to 2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid, helps in understanding the molecular interactions and stability, vital in crystallography and drug design (Wu, Hu, Gu, & Tang, 2015).

Ligand-Enzyme Interaction Studies

The interaction between metabolites of certain compounds, like prasugrel, and cytochrome P450 enzymes can be studied using similar compounds. Such research is important in pharmacokinetics and enzymology, helping understand how drugs are metabolized in the body (Rehmel et al., 2006).

Crystallography and Molecular Geometry

Investigating the crystal structure of compounds like 1,4-Bis(benzothiazol-2-yl)benzene, which are structurally similar, contributes to the field of crystallography. Understanding the geometry and arrangement of molecules in crystals is crucial for material science and drug formulation (O. and Steel, 1998).

Quantum Mechanical and Spectroscopic Studies

Quantum mechanical and spectroscopic studies of bioactive benzothiazolinone acetamide analogs, like those structurally similar to 2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid, provide insights into electronic properties and potential uses in photonics and as photosensitizers in solar cells (Mary et al., 2020).

Future Directions

The future directions for research and application of 2-(2-Cyclopropyl-6-fluoro-1H-1,3-benzodiazol-1-yl)acetic acid are not specified in the search results. Given its potential use in pharmaceutical testing, it could be a subject of interest for future studies.